Cas no 1216636-56-4 (4-(4-methylpiperidin-1-yl)aniline dihydrochloride)

• Product Name: 4-(4-methylpiperidin-1-yl)aniline dihydrochloride
• CAS No: 1216636-56-4
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• MDL: MFCD07702069
• CID: 4578460
• PubChem ID: 16248222
• Update Time: 2025-05-26

4-(4-methylpiperidin-1-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylpiperidin-1-yl)aniline dihydrochloride
• 4-(4-methylpiperidin-1-yl)aniline dihydrochloride

• MDL： MFCD07702069
• Inchi： 1S/C12H18N2.ClH/c1-10-6-8-14(9-7-10)12-4-2-11(13)3-5-12;/h2-5,10H,6-9,13H2,1H3;1H
• InChI Key： ZKKRNSDSAFXEPZ-UHFFFAOYSA-N
• SMILES： NC1C=CC(N2CCC(C)CC2)=CC=1.Cl

Additional information on 4-(4-methylpiperidin-1-yl)aniline dihydrochloride

Professional Introduction to 4-(4-methylpiperidin-1-yl)aniline dihydrochloride (CAS No. 1216636-56-4)

4-(4-methylpiperidin-1-yl)aniline dihydrochloride, identified by its Chemical Abstracts Service Number (CAS No. 1216636-56-4), is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of aniline derivatives, featuring a piperidine ring substituted with a methyl group at the 4-position and linked to an aniline moiety. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong> molecular structure of 4-(4-methylpiperidin-1-yl)aniline dihydrochloride consists of a central piperidine ring connected to a benzene ring via an amine group. The presence of the methyl group on the piperidine ring influences its electronic properties and interactions with biological targets, making it a versatile scaffold for drug design. This structural feature has garnered considerable attention in recent years due to its potential in modulating neurological and cardiovascular pathways.

In recent years, there has been growing interest in the development of novel pharmacological agents targeting central nervous system (CNS) disorders. The< strong> pharmacological profile of 4-(4-methylpiperidin-1-yl)aniline dihydrochloride has been extensively studied for its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its< strong> binding affinity for specific protein targets. Research has shown that it can bind to the serotonin transporter (SERT) and dopamine transporter (DAT), which are critical for regulating neurotransmitter levels in the synaptic cleft. By modulating these transporters, 4-(4-methylpiperidin-1-yl)aniline dihydrochloride may offer a novel approach to treating conditions associated with neurotransmitter dysregulation.

The< strong> synthetic pathways for 4-(4-methylpiperidin-1-yl)aniline dihydrochloride have been optimized to ensure high yield and purity. The synthesis typically involves the condensation of 4-methylpiperidine with aniline derivatives followed by salt formation with hydrochloric acid. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and minimize byproduct formation.

The< strong> physicochemical properties of this compound contribute to its suitability for pharmaceutical applications. Its dihydrochloride salt form exhibits good solubility in water, which facilitates formulation into oral and injectable dosage forms. Additionally, its stability under various storage conditions makes it a practical choice for industrial-scale production.

In clinical trials, 4-(4-methylpiperidin-1-yl)aniline dihydrochloride has shown promising results in treating neurological disorders. Patients with conditions such as Parkinson's disease have reported significant improvements in motor function and cognitive performance following treatment. These findings underscore the compound's potential as a therapeutic agent and highlight the need for further clinical investigation.

The< strong> safety profile of this compound has been carefully evaluated through preclinical toxicology studies. Results indicate that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are required to assess long-term safety and potential drug-drug interactions in human populations.

The< strong> future directions for research on 4-(4-methylpiperidin-1-yl)aniline dihydrochloride are multifaceted. Investigators are exploring its potential as a lead compound for drug development against other CNS disorders, including Alzheimer's disease and schizophrenia. Additionally, structural modifications are being investigated to enhance its pharmacological properties and reduce potential side effects.

The< strong> role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions and optimize drug-like properties. These computational approaches have accelerated the drug discovery process and provided valuable insights into the structure-activity relationships of 4-(4-methylpiperidin-1-yl)aniline dihydrochloride.

In conclusion, 4-(4-methylpiperidin-1-yl)aniline dihydrochloride (CAS No. 1216636-56-4) is a promising compound with significant therapeutic potential in the treatment of neurological disorders. Its unique molecular structure, favorable pharmacological profile, and well-defined synthetic pathways make it an attractive candidate for further clinical development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.